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Compound of Interest

Compound Name: ABTS diammonium salt

Cat. No.: B7949024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties and

structure of 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt, commonly

known as ABTS diammonium salt. It also offers detailed experimental protocols for its

application in antioxidant capacity assays, a critical tool in drug development and life sciences

research.

Core Chemical Properties
ABTS diammonium salt is a water-soluble chemical compound widely utilized as a

chromogenic substrate in various biochemical assays, particularly for peroxidases and in the

determination of antioxidant activity.[1][2][3] Its utility lies in the generation of a stable and

intensely colored radical cation upon oxidation.

A summary of its key quantitative properties is presented in the table below for easy reference

and comparison.
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Property Value References

CAS Number 30931-67-0 [4]

Molecular Formula C₁₈H₂₄N₆O₆S₄ [4][5]

Molecular Weight 548.68 g/mol [6][7][8]

Appearance
Light green to yellow

powder/crystals
[8][9]

Purity ≥98% (HPLC) [4][6][8]

Solubility in Water ≥ 50 mg/mL [5][10]

Solubility in DMSO ~10-20.83 mg/mL [10][11]

Solubility in Ethanol
Soluble (used for sample

dilution)
[8]

Melting Point >181°C (decomposes) [5]

Chemical Structure
The chemical structure of ABTS diammonium salt consists of two 3-ethylbenzothiazoline-6-

sulfonic acid moieties linked by an azino bridge. The presence of two sulfonate groups imparts

high water solubility to the molecule. The diammonium salt form further enhances its stability

and solubility in aqueous solutions.
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Spectral Properties
The spectral characteristics of ABTS are fundamental to its application in colorimetric assays.

In its reduced form, ABTS is colorless and exhibits a characteristic peak in the UV region. Upon

one-electron oxidation, it forms a stable blue-green radical cation (ABTS•⁺) with distinct

absorption maxima in the visible range.

Form Wavelength (λmax)
Molar Extinction
Coefficient (ε)

References

Reduced ABTS ~340 nm - [12]

Oxidized ABTS•⁺
~414 nm, ~640 nm,

~734 nm
ε₄₁₄ = 36,000 M⁻¹cm⁻¹ [12][13]

Experimental Applications and Protocols
The most prominent application of ABTS is in the measurement of total antioxidant capacity,

often referred to as the Trolox Equivalent Antioxidant Capacity (TEAC) assay. This assay is

based on the ability of antioxidant compounds to scavenge the pre-formed ABTS•⁺ radical

cation, leading to a decrease in absorbance that is proportional to the antioxidant

concentration.

ABTS Radical Cation (ABTS•⁺) Generation
The generation of the ABTS radical cation is a prerequisite for the antioxidant assay. This is

typically achieved by reacting ABTS with a strong oxidizing agent, such as potassium

persulfate or ammonium persulfate.

ABTS (colorless)

ABTS•⁺
(blue-green radical cation)

Oxidation

Oxidizing Agent
(e.g., K₂S₂O₈)
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Caption: Oxidation of ABTS to its stable radical cation.

Detailed Experimental Protocol for ABTS Antioxidant
Capacity Assay
This protocol outlines the steps for determining the antioxidant capacity of a sample using the

ABTS decolorization assay.

Materials:

ABTS diammonium salt

Potassium persulfate (K₂S₂O₈) or Ammonium persulfate ((NH₄)₂S₂O₈)

Phosphate-buffered saline (PBS) or another suitable buffer (e.g., ethanol)

Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) as a standard

Test samples

Spectrophotometer or microplate reader

Procedure:

Preparation of ABTS Radical Cation (ABTS•⁺) Stock Solution:

Prepare a 7 mM aqueous solution of ABTS diammonium salt.

Prepare a 2.45 mM aqueous solution of potassium persulfate.

Mix the two solutions in equal volumes.

Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

This allows for the complete formation of the radical cation.[5][6][14]

Preparation of ABTS•⁺ Working Solution:
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Before the assay, dilute the ABTS•⁺ stock solution with a suitable solvent (e.g., PBS or

ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm.[8][14]

Preparation of Standards and Samples:

Prepare a stock solution of Trolox in a suitable solvent.

From the stock solution, prepare a series of standard dilutions.

Prepare dilutions of the test samples in the same solvent.

Assay Procedure:

Add a small, defined volume of the standard or sample to a cuvette or microplate well.

Add a larger, defined volume of the ABTS•⁺ working solution.

Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).[15]

Measure the absorbance at 734 nm.[4][14]

Calculation:

Calculate the percentage of inhibition of the ABTS•⁺ radical for each standard and sample

using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] *

100 where Abs_control is the absorbance of the ABTS•⁺ working solution without a

sample, and Abs_sample is the absorbance of the reaction mixture with the sample.

Plot a standard curve of percentage inhibition versus the concentration of the Trolox

standards.

Determine the antioxidant capacity of the samples by comparing their percentage

inhibition to the standard curve. The results are typically expressed as Trolox Equivalent

Antioxidant Capacity (TEAC).[14]
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Prepare 7 mM ABTS Solution

Mix ABTS and Persulfate (1:1)
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Add ABTS•⁺ Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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